2-(3-methoxyphenoxy)-1-(4-(3-phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)ethanone

• IUPAC Name: 2-(3-methoxyphenoxy)-1-[4-(3-phenyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C23H23N7O3/c1-32-18-8-5-9-19(14-18)33-15-20(31)28-10-12-29(13-11-28)22-21-23(25-16-24-22)30(27-26-21)17-6-3-2-4-7-17/h2-9,14,16H,10-13,15H2,1H3
• InChI Key: HPLKFJUBMOJTBR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)OCC(=O)N2CCN(CC2)C3=NC=NC4=C3N=NN4C5=CC=CC=C5
• Molecular Formula: C23H23N7O3
• Molecular Weight: 445.5 g/mol

Description

2-(3-methoxyphenoxy)-1-(4-(3-phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)ethanone is a useful research compound. Its molecular formula is C23H23N7O3 and its molecular weight is 445.483. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Compounds

Research has led to the synthesis of various novel compounds incorporating structures related to 2-(3-methoxyphenoxy)-1-(4-(3-phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)ethanone. These efforts aim to explore their potential biological activities or to develop new synthetic methodologies for complex molecules. For example, the synthesis of novel 1,2,4-triazole derivatives and their antimicrobial activities were investigated, highlighting the importance of structural modifications to enhance biological effects (Bektaş et al., 2007).

Antimicrobial Activities

Several studies have synthesized novel compounds to evaluate their antimicrobial properties against various microorganisms. These studies aim to discover new therapeutic agents to combat resistant strains of bacteria and fungi. For instance, compounds with pyrazolo[1,5-a]pyrimidine and 1,2,4-triazolo[1,5-a]pyrimidine derivatives have shown moderate effects against some bacterial and fungal species, suggesting potential as antimicrobial agents (Abdel‐Aziz et al., 2008).

Anticancer Activities

Research into the anticancer activities of newly synthesized compounds has led to the identification of molecules with promising effects against various cancer cell lines. These studies contribute to the development of novel anticancer therapeutics, with some compounds exhibiting significant cytotoxic activity comparable to established drugs (Shaaban et al., 2011).

Herbicidal Activities

The search for new herbicides has also been a focus of research, with the synthesis of compounds displaying herbicidal activity. This research addresses the need for more effective and selective herbicides in agriculture. For instance, certain synthesized dimethoxypyrimidines showed potent herbicidal activity, indicating their potential use in controlling weeds (Nezu et al., 1996).